Cas no 2171490-24-5 (4-(2-ethyl-5-methylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(2-ethyl-5-methylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171490-24-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6449092
• PubChem ID: 165538995
• Update Time: 2025-11-01

4-(2-ethyl-5-methylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-5-methylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(2-ethyl-5-methylpyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1505027
• 2171490-24-5

• Inchi： 1S/C26H30N2O5/c1-3-17-13-12-16(2)28(17)25(31)23(14-24(29)30)27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,3,12-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： OEHUQGCHZFIBJS-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C(C)CCC1CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2-ethyl-5-methylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

4-(2-Ethyl-5-Methylpyrrolidin-1-Yl)-3-{(9H-Fluoren-9-Yl)Methoxycarbonylamino}-4-Oxobutanoic Acid: A Comprehensive Overview

Introduction

The compound 4-(2-Ethyl-5-Methylpyrrolidin-1-Yl)-3-{(9H-Fluoren-9-Yl)Methoxycarbonylamino}-4-Oxobutanoic Acid, identified by the CAS number 2171490-24-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acids, specifically modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted pyrrolidine moiety. The structure of this compound is characterized by its unique functional groups, which make it a valuable substrate for peptide synthesis and other advanced chemical reactions.

Structural Analysis

The molecule consists of several key structural elements. The pyrrolidine ring is substituted with an ethyl and a methyl group, providing steric bulk and potential for stereochemical interactions. The Fmoc group, attached via an amino linkage, serves as a protecting group for the amino acid's carboxylic acid functionality. This arrangement not only stabilizes the molecule during synthesis but also facilitates its use in peptide coupling reactions. The presence of the fluorenyl group enhances the molecule's photophysical properties, making it suitable for applications in fluorescence-based assays and imaging techniques.

Synthesis and Applications

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, amide bond formations, and protecting group strategies. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly desirable in pharmaceutical research. The Fmoc group is often employed in solid-phase peptide synthesis (SPPS), where it protects the amino terminus during the assembly of complex peptides. Upon deprotection under specific conditions, such as treatment with acidic reagents, the Fmoc group is cleaved, revealing the free amino terminus for further reactions.

Recent Research Findings

Recent studies have explored the use of this compound in drug delivery systems and bioconjugation chemistry. Researchers have demonstrated that the Fmoc-modified amino acid can serve as a versatile linker in the construction of bioactive molecules, including antibodies and enzyme inhibitors. Additionally, its compatibility with click chemistry has opened new avenues for modular assembly of complex structures. In one notable study published in 2023, this compound was utilized as a building block for constructing fluorescent biosensors capable of detecting specific analytes with high sensitivity.

Biological Activity and Therapeutic Potential

Preliminary biological evaluations indicate that this compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential as a lead compound in drug discovery programs targeting enzyme-mediated diseases. Furthermore, its structural versatility allows for modifications that could enhance bioavailability and pharmacokinetic properties. Ongoing research is focused on optimizing its stability under physiological conditions to improve its therapeutic efficacy.

Safety Considerations

As with all chemical compounds, proper handling and storage are essential to ensure safety. This compound should be stored in a cool, dry place away from light to prevent degradation of the Fmoc group. Gloves and protective eyewear should be worn during handling to minimize exposure risks.

Conclusion

In summary, the compound 4-(2-Ethyl-5-Methylpyrrolidin-1-Yl)-3-{(9H-Fluoren-9-Yl)Methoxycarbonylamino}-4-Oxobutanoic Acid (CAS No. 2171490-24-5) represents a valuable tool in modern chemical synthesis and drug discovery. Its unique structure and functional groups make it suitable for a wide range of applications, from peptide synthesis to advanced biomolecule engineering. With ongoing research uncovering new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.